Cas no 1080-04-2 (Sulfuric acid,mono(4-nitrophenyl) ester)

• Product Name: Sulfuric acid,mono(4-nitrophenyl) ester
• CAS No: 1080-04-2
• MF: C₆H₅NO₆S
• MW: 219.172000646591
• CID: 156875
• PubChem ID: 80349
• Update Time: 2025-04-19

Sulfuric acid,mono(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,mono(4-nitrophenyl) ester
• (4-nitrophenyl) hydrogen sulfate
• 1-nitro-4-sulfooxy-benzene
• 4-nitrophenyl hydrogen sulfate
• bis(4-nitrophenyl) sulfate
• para-Nitrophenyl sulfate
• p-Nitrophenol sulfate
• p-Nitrophenyl sulfate
• 1080-04-2
• (4-nitrophenyl)oxidanesulfonic acid
• p-nitrophenyl sulphate
• Mono (4-nitrophenyl)-sulphate
• para-nitrophenyl sulphate
• DTXSID80148353
• P-Nitrophenol sulphate
• SCHEMBL866411
• 4-Nitro-benzenesulfonic acid anion
• CHEMBL609695
• Sulfuric acid mono(4-nitrophenyl) ester
• NS00122452
• 4NS
• mono (4-nitrophenyl)-sulfate
• 4-Nitrophenyl sulfate
• CHEBI:35422
• Q27116472

• Inchi： 1S/C6H5NO6S/c8-7(9)5-1-3-6(4-2-5)13-14(10,11)12/h1-4H,(H,10,11,12)
• InChI Key： JBGHTSSFSSUKLR-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.00014
• Monoisotopic Mass: 218.98375805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• PSA: 144.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates